Cas no 26487-08-1 (Benzamide,2-cyano-N,N-dimethyl-)

Benzamide,2-cyano-N,N-dimethyl- structure
26487-08-1 structure
Product Name:Benzamide,2-cyano-N,N-dimethyl-
CAS No:26487-08-1
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD09033553
CID:242681
PubChem ID:13193392
Update Time:2025-10-05

Benzamide,2-cyano-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2-cyano-N,N-dimethyl-
    • 2-Cyano-N,N-dimethylbenzamide
    • 2-Cyano-N,N-dimethyl-benzamide
    • LogP
    • 26487-08-1
    • AKOS006330023
    • 2-cyano-N, N-dimethylbenzamide
    • DTXSID00526215
    • MDL: MFCD09033553
    • Inchi: 1S/C10H10N2O/c1-12(2)10(13)9-6-4-3-5-8(9)7-11/h3-6H,1-2H3
    • InChI Key: FDCWBJSTVFCVQV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C#N)N(C)C

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 358.1°C at 760 mmHg
  • Flash Point: 170.4°C
  • Refractive Index: 1.556
  • PSA: 44.1

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